Cas no 936130-28-8 (methyl 5-amino-2-methylpyridine-3-carboxylate)

• Product Name: methyl 5-amino-2-methylpyridine-3-carboxylate
• CAS No: 936130-28-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1038479
• PubChem ID: 60727862
• Update Time: 2025-07-20

methyl 5-amino-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-methylnicotinate
• Methyl 5-amino-2-methylnicotite
• methyl 5-amino-2-methylpyridine-3-carboxylate
• 936130-28-8
• DTXSID40733986
• CS-0236959
• F14199
• AKOS009157431
• EN300-175706
• A859714
• Methyl5-amino-2-methylnicotinate
• SCHEMBL25325847

• MDL： MFCD14630920
• Inchi： 1S/C8H10N2O2/c1-5-7(8(11)12-2)3-6(9)4-10-5/h3-4H,9H2,1-2H3
• InChI Key： AGDNZPUJTMYBPN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN=C1C)N)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21000
• LogP: 1.34000

Additional information on methyl 5-amino-2-methylpyridine-3-carboxylate

Comprehensive Overview of Methyl 5-Amino-2-Methylpyridine-3-Carboxylate (CAS No. 936130-28-8)

Methyl 5-amino-2-methylpyridine-3-carboxylate (CAS No. 936130-28-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyridine family, characterized by its amino and ester functional groups. Its molecular formula, C₉H₁₂N₂O₂, reflects its unique structure, which is pivotal for synthesizing bioactive molecules. Researchers often explore its derivatives for applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The growing interest in methyl 5-amino-2-methylpyridine-3-carboxylate is driven by its versatility as a building block in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug design, this compound has gained attention for its potential in virtual screening and molecular docking simulations. Its CAS number 936130-28-8 is frequently searched in scientific databases, underscoring its relevance in high-impact research areas like targeted therapy and biocatalysis.

From a synthetic perspective, methyl 5-amino-2-methylpyridine-3-carboxylate offers advantages in regioselective functionalization. Its pyridine core allows for modifications at multiple positions, making it valuable for creating structure-activity relationship (SAR) libraries. Industry professionals often inquire about its scalable synthesis methods, reflecting the demand for cost-effective production in API manufacturing. Environmental considerations also play a role, with researchers seeking green chemistry approaches to its preparation.

Analytical characterization of CAS 936130-28-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure purity standards required for high-throughput screening applications. The compound’s solubility profile and stability under various conditions are frequently discussed in forums, addressing practical challenges in formulation development. Such discussions align with the broader shift toward data-driven material science in chemical industries.

Emerging applications of 5-amino-2-methylpyridine-3-carboxylate derivatives extend to material science, particularly in designing organic semiconductors. This interdisciplinary potential makes it a recurring subject in grant proposals and patent applications. As the scientific community prioritizes IP-protected intermediates, the compound’s structural uniqueness positions it as a strategic asset in technology transfer initiatives.

Quality control protocols for methyl 5-amino-2-methylpyridine-3-carboxylate emphasize ICH guidelines, reflecting pharmaceutical industry standards. FAQs often center on its storage conditions and handling precautions, demonstrating operational considerations in GMP facilities. These practical aspects complement theoretical research, creating a holistic knowledge base for this multipurpose chemical entity.